

Application Notes and Protocols for GSK- 1004723 in Radioligand Binding Assays

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest		
Compound Name:	GSK-1004723	
Cat. No.:	B1672344	Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing **GSK-1004723**, a potent dual-acting antagonist for the histamine H1 and H3 receptors, in radioligand binding assays. This document includes detailed protocols for competitive binding assays, quantitative data on the binding affinity of **GSK-1004723**, and diagrams of the associated signaling pathways and experimental workflows.

Introduction to GSK-1004723

GSK-1004723 is a novel pharmacological tool characterized by its high affinity and slow dissociation from both the histamine H1 and H3 receptors.[1][2] Its dual antagonism makes it a compound of interest for studying the combined roles of these receptors in various physiological and pathological processes. Radioligand binding assays are a fundamental technique for characterizing the interaction of compounds like **GSK-1004723** with their receptor targets, providing quantitative measures of binding affinity.

Quantitative Data: Binding Affinity of GSK-1004723

The binding affinity of **GSK-1004723** for human histamine H1 and H3 receptors has been determined through competitive radioligand binding assays. The data is summarized in the table below.




Compound	Receptor	Radioligand Used	pKi	Ki (nM)	Source
GSK- 1004723	Human Histamine H1	[³H]- mepyramine	10.2	0.063	[1][2]
GSK- 1004723	Human Histamine H3	[³ H]- GSK189254	10.6	0.025	[1][2]

pKi is the negative logarithm of the inhibitory constant (Ki). A higher pKi value indicates a higher binding affinity.

Signaling Pathways

GSK-1004723 acts as an antagonist at two different G protein-coupled receptors (GPCRs) that are coupled to distinct intracellular signaling cascades.



Click to download full resolution via product page



Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

- 1. Pharmacological characterization of GSK1004723, a novel, long-acting antagonist at histamine H(1) and H(3) receptors PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Pharmacological characterization of GSK1004723, a novel, long-acting antagonist at histamine H1 and H3 receptors PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Application Notes and Protocols for GSK-1004723 in Radioligand Binding Assays]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1672344#using-gsk-1004723-in-radioligand-binding-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote





BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com